3-(4-methoxyphenyl)-1-({3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-(3-cyano-6-ethylquinolin-4-yl)-N-(2,4-dimethoxyphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C26H28N4O3/c1-4-17-5-7-22-21(13-17)25(19(15-27)16-28-22)30-11-9-18(10-12-30)26(31)29-23-8-6-20(32-2)14-24(23)33-3/h5-8,13-14,16,18H,4,9-12H2,1-3H3,(H,29,31)
• InChI Key: UGJIDUNDJLUSIX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C(=CN=C2C=C1)C#N)N3CCC(CC3)C(=O)NC4=C(C=C(C=C4)OC)OC
• Molecular Formula: C26H28N4O3
• Molecular Weight: 444.5 g/mol

Description

3-(4-methoxyphenyl)-1-({3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)thieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C26H28N4O3 and its molecular weight is 444.535. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties The research has extensively explored the synthesis of thieno[3,2-d]pyrimidine derivatives, showcasing the versatility of these compounds in generating a wide array of bioactive molecules. Studies have focused on developing novel synthetic routes and characterizing the resultant compounds through advanced spectroscopic techniques. For instance, one study detailed the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, highlighting their potential as anti-inflammatory and analgesic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Biological Activities and Potential Applications The biological activities of thieno[3,2-d]pyrimidine derivatives have been a focal point, with studies exploring their antimicrobial, anti-inflammatory, and analgesic potentials. Several compounds within this class have demonstrated promising activity against a range of microbial strains and have been evaluated for their efficacy in inflammation and pain models. For example, a study synthesized and evaluated a series of thieno[3,2-d]pyrimidine derivatives for their antimicrobial and anti-inflammatory activities, identifying compounds with significant efficacy (Tolba, Kamal El‐Dean, Ahmed, & Hassanien, 2018).

Chemical Modifications and SAR Studies Research has also delved into the structural modification of thieno[3,2-d]pyrimidine derivatives to enhance their biological activities. Structure-activity relationship (SAR) studies aim to identify key functional groups and structural features that contribute to the compounds' bioactivity, providing insights into the design of more potent and selective agents. For instance, modifications on the thieno[3,2-d]pyrimidine core have been explored to develop potent GnRH receptor antagonists, with studies focusing on optimizing the scaffold for improved activity and selectivity (Guo, Chen, Wu, Zhu, Struthers, Saunders, Xie, & Chen, 2003).